Cas no 89112-67-4 (Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4,5-dimethyl-)

• Product Name: Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4,5-dimethyl-
• CAS No: 89112-67-4
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 611851
• PubChem ID: 136220744
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4,5-dimethyl-
• 6-[2-amino-4-(3-methoxyphenyl)-1H-pyrimidin-6-ylidene]-3,4-dimethylcyclohexa-2,4-dien-1-one
• 6-[2-Amino-6-(3-methoxyphenyl)pyrimidin-4(3H)-ylidene]-3,4-dimethylcyclohexa-2,4-dien-1-one
• DTXSID70751855
• 89112-67-4

• Inchi： 1S/C19H19N3O2/c1-11-7-15(18(23)8-12(11)2)17-10-16(21-19(20)22-17)13-5-4-6-14(9-13)24-3/h4-10,23H,1-3H3,(H2,20,21,22)
• InChI Key： WBDDJTVGAVSJIE-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C1C=C(C2C=CC=C(C=2)OC)N=C(N)N=1

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.3Ų